Cas no 6049-57-6 (Coenzyme A, S-(hydrogen 2-ethylpropanedioate))

• Product Name: Coenzyme A, S-(hydrogen 2-ethylpropanedioate)
• CAS No: 6049-57-6
• MF: C₂₆H₄₂N₇O₁₉P₃S
• MW: 881.6335
• CID: 4655743
• PubChem ID: 16757550
• Update Time: 2025-07-01

Coenzyme A, S-(hydrogen 2-ethylpropanedioate) Chemical and Physical Properties

Names and Identifiers

• 2-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]o
• Ethylmalonyl-CoA
• Ethylmalonyl coenzyme A
• Coenzyme A, S- ethylmalonate (6CI,7CI)
• Coenzyme A, S-(hydrogen ethylpropanedioate) (9CI)
• Coenzyme A, S-(hydrogen ethylmalonate) (8CI)
• Coenzyme A, S-(hydrogen 2-ethylpropanedioate)
• Ethylmalonyl coenzyme A
• S-(hydrogen2-ethylpropanedioate)coenzymeA
• PubChem CID: 16757550; (Acyl-CoA); [M+H]+;
• 6049-57-6
• SCHEMBL24456
• 2-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanylcarbonyl]butanoic acid
• Ethylmalonyl Coenzyme A (sodium salt)
• DTXSID901346858
• Coenzyme A, S-(hydrogen ethylpropanedioate) (9CI)
• Coenzyme A, S-ethylmalonate (6CI,7CI)
• Ethylmalonyl-CoA
• 2-(((2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl)thio)carbonyl)butanoic acid
• Ethylmalonyl Coenzyme A (Ethylmalonyl-CoA)
• ethylmalonyl-coenzyme A

• Inchi： 1S/C26H42N7O19P3S/c1-4-13(24(38)39)25(40)56-8-7-28-15(34)5-6-29-22(37)19(36)26(2,3)10-49-55(46,47)52-54(44,45)48-9-14-18(51-53(41,42)43)17(35)23(50-14)33-12-32-16-20(27)30-11-31-21(16)33/h11-14,17-19,23,35-36H,4-10H2,1-3H3,(H,28,34)(H,29,37)(H,38,39)(H,44,45)(H,46,47)(H2,27,30,31)(H2,41,42,43)
• InChI Key： VUGZQVCBBBEZQE-UHFFFAOYSA-N
• SMILES： S(C(C([H])(C(=O)O[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 881.146904g/mol
• Monoisotopic Mass: 881.146904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 56
• Rotatable Bond Count: 23
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 426
• Molecular Weight: 881.6g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs

Additional information on Coenzyme A, S-(hydrogen 2-ethylpropanedioate)

Coenzyme A, S-(hydrogen 2-ethylpropanedioate) and Its Significance in Modern Biochemical Research

Coenzyme A, S-(hydrogen 2-ethylpropanedioate), a compound with the CAS number 6049-57-6, represents a critical derivative in the realm of biochemistry and pharmacology. This compound is not merely a synthetic entity but a vital component in various metabolic pathways, particularly in the context of energy metabolism and biosynthesis. The intricate structure of Coenzyme A, S-(hydrogen 2-ethylpropanedioate) integrates the functionalities of coenzyme A with the unique properties of 2-ethylpropanedioate, making it a subject of extensive research and application.

The chemical composition of 6049-57-6 is characterized by its molecular formula and the specific arrangement of atoms that contribute to its biochemical activity. This compound serves as a substrate in numerous enzymatic reactions, facilitating the transfer of acyl groups across different metabolic pathways. Its role in the synthesis of fatty acids, amino acids, and other essential biomolecules underscores its importance in cellular function.

In recent years, the study of Coenzyme A, S-(hydrogen 2-ethylpropanedioate) has been furthered by advancements in biochemical techniques and computational modeling. Researchers have been able to elucidate its mechanism of action in greater detail, revealing how it interacts with various enzymes and participates in complex metabolic networks. These insights have not only enhanced our understanding of basic biological processes but also opened new avenues for therapeutic intervention.

The application of 6049-57-6 extends beyond academic research into practical applications in medicine and biotechnology. For instance, its incorporation into synthetic pathways has enabled the development of novel drugs that target specific metabolic disorders. By modulating the activity of enzymes that utilize this compound, researchers have been able to create treatments that address conditions such as metabolic syndrome and certain types of cancer.

One of the most compelling aspects of studying Coenzyme A, S-(hydrogen 2-ethylpropanedioate) is its potential in regenerative medicine. Recent studies have demonstrated that this compound can influence stem cell differentiation and tissue repair processes. By understanding how it interacts with cellular machinery, scientists are paving the way for innovative therapies that could revolutionize treatments for degenerative diseases.

The synthesis and purification of CAS number 6049-57-6 have also seen significant advancements. Modern synthetic methodologies allow for high-yield production under controlled conditions, ensuring purity and consistency for research applications. These improvements have made it possible for laboratories worldwide to explore its potential without logistical constraints.

The role of Coenzyme A derivatives, including S-(hydrogen 2-ethylpropanedioate), in addressing global health challenges cannot be overstated. As populations age and lifestyles change, the demand for effective treatments for metabolic diseases continues to rise. This compound offers a promising solution by leveraging its natural biochemical functions to enhance cellular health and resilience.

In conclusion, the study of CAS no 6049-57-6, or Coenzyme A, S-(hydrogen 2-ethylpropanedioate), represents a convergence of biochemical innovation and therapeutic potential. Its multifaceted roles in metabolism, disease treatment, and regenerative medicine highlight its significance as a research subject and a candidate for future medical applications. As our understanding deepens, so too will the possibilities for harnessing this compound's unique properties to improve human health.